![molecular formula C22H31FO3 B1200879 9-Fluoro-11beta-hydroxy-16alpha-methyl-pregn-4-ene-3,20-dione CAS No. 378-45-0](/img/structure/B1200879.png)
9-Fluoro-11beta-hydroxy-16alpha-methyl-pregn-4-ene-3,20-dione
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Overview
Description
9-Fluoro-11beta-hydroxy-16alpha-methylpregn-4-ene-3,20-dione is a corticosteroid hormone.
Scientific Research Applications
Metabolic Fate in Laboratory Animals
A study by Gordon and Morrison (1978) explored the metabolic fate of 9-fluoro-11beta,16alpha,17,21-tetrahydroxy-1,4-pregnadiene-3,20-dione cyclic 16,17-acetal with 2(-14)C-acetone, also known as triamcinolone acetonide (TA), in various animals including rabbits, dogs, monkeys, and rats. The study found that the major excretory route was through feces in most species, and the major metabolites of TA were identified, providing insights into the metabolic pathways of this compound.
Structure-Activity Analysis
Justice (1978) conducted a Fujita-Ban structure-activity analysis on steroids, including 9-fluoro-11beta,16alpha-methyl-pregn-4-ene-3,20-dione, to study their biological activity in liver glycogen deposition relative to cortisol. This research contributes to understanding the molecular structure and biological activity correlation of this compound.
Synthesis and Biological Action of Glucocorticoid Alkylating Agents
El Masry et al. (1977) synthesized two alkylating glucocorticoids to test the possibility of alkylating glucocorticoid receptors, one of which is a derivative of 9-fluoro-11beta,16alpha,17alpha,21-tetrahydroxypregna-1,4-diene-3,20-dione 21-[bis(2-chloroethyl)carbamate] 16,17-acetonide (El Masry et al., 1977). This research offers valuable insights into the potential of modifying glucocorticoid receptors for therapeutic purposes.
Intraocular Metabolism in Rabbits
Ichigashira and Yamaga (1978) studied the intraocular metabolism of 3H-dexamethasone in rabbits and identified 3H-9alpha-fluoro-11beta-hydroxy-16alpha-methyl-1,4-androstadiene-3,17-dione as a metabolite. This research is significant for understanding the ocular pharmacokinetics of this class of compounds.
Studies on Sterols and Synthesis
Smit and Bakker (2010) conducted investigations on sterols, including the synthesis and stereochemistry of various derivatives of pregn-4-ene-3,20-dione, providing insights into the molecular structure and synthesis pathways of compounds related to 9-fluoro-11beta-hydroxy-16alpha-methyl-pregn-4-ene-3,20-dione (Smit & Bakker, 2010).
Properties
378-45-0 | |
Molecular Formula |
C22H31FO3 |
Molecular Weight |
362.5 g/mol |
IUPAC Name |
(8S,9R,10S,11S,13S,14S,16R,17S)-17-acetyl-9-fluoro-11-hydroxy-10,13,16-trimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C22H31FO3/c1-12-9-17-16-6-5-14-10-15(25)7-8-21(14,4)22(16,23)18(26)11-20(17,3)19(12)13(2)24/h10,12,16-19,26H,5-9,11H2,1-4H3/t12-,16+,17+,18+,19-,20+,21+,22+/m1/s1 |
InChI Key |
FCBHFLRFWJSOTB-GAYBOGBZSA-N |
Isomeric SMILES |
C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)CC[C@@]4([C@]3([C@H](C[C@@]2([C@H]1C(=O)C)C)O)F)C |
SMILES |
CC1CC2C3CCC4=CC(=O)CCC4(C3(C(CC2(C1C(=O)C)C)O)F)C |
Canonical SMILES |
CC1CC2C3CCC4=CC(=O)CCC4(C3(C(CC2(C1C(=O)C)C)O)F)C |
378-45-0 | |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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